molecular formula C10H12Cl2O B8627553 1-Chloro-4-(4-chlorobutoxy)benzene

1-Chloro-4-(4-chlorobutoxy)benzene

Cat. No. B8627553
M. Wt: 219.10 g/mol
InChI Key: BJBQMRZLIZKNKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Chloro-4-(4-chlorobutoxy)benzene is a useful research compound. Its molecular formula is C10H12Cl2O and its molecular weight is 219.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Chloro-4-(4-chlorobutoxy)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Chloro-4-(4-chlorobutoxy)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Chloro-4-(4-chlorobutoxy)benzene

Molecular Formula

C10H12Cl2O

Molecular Weight

219.10 g/mol

IUPAC Name

1-chloro-4-(4-chlorobutoxy)benzene

InChI

InChI=1S/C10H12Cl2O/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2

InChI Key

BJBQMRZLIZKNKZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OCCCCCl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1 L flask provided with a stirrer was charged with 128.6 g (1.0 mol) of p-chlorophenol (available from Tokyo Chemical Industry Co., Ltd.), 52.0 g (1.3 mols) of sodium hydroxide (available from Wako Pure Chemical Industries Ltd.), 152.4 g (1.2 mols) of 1,4-dichlorobutane (available from Tokyo Chemical Industry Co., Ltd.) and 300 g of water. The content was maintained at 80° C. for 4 hours. Then the reaction liquid was cooled to room temperature, and deposited NaCl, produced by side reaction, was filtered off. The organic phase was separated and subjected to distillation under reduced pressure to give 177.4 g of the target p-(4-chlorobutoxy)chlorobenzene (yield: 81%, purity: 98%).
Quantity
128.6 g
Type
reactant
Reaction Step One
Quantity
52 g
Type
reactant
Reaction Step One
Quantity
152.4 g
Type
reactant
Reaction Step One
Name
Quantity
300 g
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.